2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-[(2-methylphenyl)methyl]-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C24H31N3O/c1-3-26-12-14-27(15-13-26)24(16-20-9-6-7-10-21(20)17-24)23(28)25-18-22-11-5-4-8-19(22)2/h4-11H,3,12-18H2,1-2H3,(H,25,28)
• InChI Key: LDWNHCXLBATJKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2(CC3=CC=CC=C3C2)C(=O)NCC4=CC=CC=C4C
• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol

Description

2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. This compound belongs to a class of drugs known as selective androgen receptor modulators (SARMs) and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), which is a transcription factor that plays a key role in regulating lipid and glucose metabolism, as well as other cellular processes. By activating PPARδ, 2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide can increase the expression of genes involved in fatty acid oxidation and improve insulin sensitivity.
Biochemical and Physiological Effects:
2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase endurance and improve exercise performance by increasing the oxidation of fatty acids and glucose in skeletal muscle. It has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide in lab experiments is that it has been extensively studied and its effects are well-documented. However, one of the limitations is that it is a synthetic drug and may not accurately reflect the effects of natural compounds.

Future Directions

There are many potential future directions for research on 2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide. Some possible areas of study include its potential applications in the treatment of metabolic disorders such as obesity and diabetes, its effects on the immune system, and its potential applications in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanisms underlying its effects and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide involves several steps, including the condensation of 2-indanecarboxylic acid with 4-ethyl-1-piperazine and the subsequent reaction of the resulting intermediate with 2-methylbenzyl chloride. The final product is obtained through purification and isolation procedures.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-N-(2-methylbenzyl)-2-indanecarboxamide has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of effects on various biological systems, including the cardiovascular, metabolic, and immune systems.